N-(5-benzyl-1,3-thiazol-2-yl)-4-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-4-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C18H14N6OS/c25-17(14-6-8-15(9-7-14)24-12-20-22-23-24)21-18-19-11-16(26-18)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2,(H,19,21,25)
• InChI Key: BRTYXLOJLLMMSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(5-benzyl-1,3-thiazol-2-yl)-4-(1H-tetrazol-1-yl)benzamide and related compounds often involves steps such as cyclization, substitution, and condensation reactions. For instance, compounds within this family, including thiazolyl benzamides, have been synthesized through reactions involving bromoacetyl salicylamide and thiourea derivatives in ethanol, showcasing the importance of selecting appropriate starting materials and conditions to achieve the desired products (Narayana et al., 2004). The use of microwave irradiation has also been highlighted as a method to facilitate the synthesis of thiazole-containing benzamides, providing a cleaner, more efficient, and faster synthesis route (Saeed, 2009).

Molecular Structure Analysis

The molecular structure of thiazolyl benzamide derivatives is characterized by specific non-covalent interactions, such as π-π stacking and hydrogen bonding, which can influence their supramolecular assembly and properties. For instance, the single-crystal structure of certain gelators in this class has been analyzed to reveal helical assemblies driven by π-π interactions along with cyclic N–H⋯N and S⋯O interactions (Yadav & Ballabh, 2020).

Chemical Reactions and Properties

N-(5-benzyl-1,3-thiazol-2-yl)-4-(1H-tetrazol-1-yl)benzamide and its analogs participate in a variety of chemical reactions, reflecting their reactive functional groups. These reactions include but are not limited to cyclization, isomerization, and condensation, which play critical roles in their chemical behavior and the potential for further derivatization. For example, an unexpected isomerization from N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines to benzothiazoles under certain conditions has been reported, highlighting the complex reaction pathways these compounds can undergo (Argilagos et al., 1997).